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Compound of Interest

Compound Name: ent-Ritonavir

Cat. No.: B15354699

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides essential, immediate safety and logistical information for
the proper disposal of ent-Ritonavir, the enantiomer of the antiretroviral drug Ritonavir. Given
that enantiomers possess identical chemical and physical properties, the disposal procedures
for ent-Ritonavir are the same as those for Ritonavir.

Safety First: Handling ent-Ritonavir

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated
with ent-Ritonavir. According to safety data sheets (SDS), Ritonavir is harmful if swallowed,
causes serious eye irritation, is a suspected carcinogen, and is suspected of damaging fertility
or the unborn child[1]. Therefore, appropriate personal protective equipment (PPE) must be
worn at all times when handling this compound. This includes, but is not limited to:

e Gloves: Chemical-resistant gloves.
o Eye Protection: Safety glasses with side shields or goggles.
e Lab Coat: A standard laboratory coat.

» Respiratory Protection: A NIOSH-approved respirator may be necessary if handling the
powder outside of a certified chemical fume hood.
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Waste Characterization: Is ent-Ritonavir a
Hazardous Waste?

Under the Resource Conservation and Recovery Act (RCRA), a waste is considered hazardous
if it is specifically listed by the Environmental Protection Agency (EPA) or if it exhibits certain
hazardous characteristics (ignitability, corrosivity, reactivity, or toxicity)[2][3]. While Ritonavir is
not specifically found on the EPA's "P" or "U" lists of hazardous wastes, its known toxicological
properties warrant a conservative approach[4][5][6]. Therefore, it is recommended that all
waste containing ent-Ritonavir be managed as a hazardous waste.

The generator of the waste is ultimately responsible for making a proper waste
determination[4]. This typically involves a thorough review of the SDS and may include
analytical testing if the waste characteristics are unknown.

Quantitative Data for ent-Ritonavir

For quick reference, the following table summarizes key quantitative data for Ritonavir.

Property Value Source(s)
LD50 (Oral, Rat) >2,500 mg/kg [7]
Molecular Formula C37H48N605S2 [8]
Molecular Weight 720.95 g/mol [8]
Solubility in DMSO >10 mM

log Pow 6.27

Physical State Crystalline solid

Step-by-Step Disposal Procedures for ent-Ritonavir
in a Laboratory Setting

The following procedures provide a clear, step-by-step guide for the safe disposal of ent-
Ritonavir waste generated in a research laboratory.
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1. Waste Segregation and Collection:
e Solid Waste:

o Place all solid waste contaminated with ent-Ritonavir (e.g., weighing papers,
contaminated gloves, pipette tips) into a designated, leak-proof hazardous waste
container.

o The container must be clearly labeled as "Hazardous Waste" and should also list the
chemical name "ent-Ritonavir."

e Liquid Waste:

o Collect all liquid waste containing ent-Ritonavir (e.g., unused solutions, solvents used for
cleaning) in a separate, compatible, and clearly labeled hazardous waste container.

o The label should read "Hazardous Waste" and specify the contents, including "ent-
Ritonavir" and any solvents present.

e Sharps Waste:

o Any sharps contaminated with ent-Ritonavir (e.g., needles, broken glass) must be placed
in a puncture-resistant sharps container that is also labeled as hazardous waste.

2. Spill Decontamination:

In the event of a spill, immediate and proper cleanup is essential to prevent exposure and
environmental contamination.

o Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

e Don Appropriate PPE: At a minimum, this should include double gloves, a lab coat, and eye
protection. For larger spills, respiratory protection may be necessary.

e Contain the Spill:

o For liquid spills, cover with an absorbent material (e.g., spill pads, vermiculite).
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o For solid spills, gently cover with a damp paper towel to avoid raising dust.

e Clean the Area:

o Carefully collect all contaminated materials and place them in the designated hazardous
waste container.

o Clean the spill area with a suitable laboratory detergent and water.
o Follow with a final rinse with water.

o Dispose of Contaminated Materials: All materials used for cleanup, including PPE, must be
disposed of as hazardous waste.

3. Final Disposal:

» All hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Ensure that all waste containers are securely sealed and properly labeled before scheduling
a pickup.

» Never dispose of ent-Ritonavir waste down the drain or in the regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of ent-Ritonavir
waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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